![molecular formula C14H24N2O2 B2895707 (E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide CAS No. 2411324-06-4](/img/structure/B2895707.png)
(E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide, also known as DMXAA, is a synthetic organic compound that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been the subject of many scientific studies. In
Mechanism of Action
The exact mechanism of action of (E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide is not fully understood. However, it is believed to work by activating the immune system to attack cancer cells. This compound has been shown to stimulate the production of cytokines, which are proteins that are involved in the immune response. It has also been shown to increase the production of nitric oxide, which can help to destroy cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma). It has also been shown to increase the production of nitric oxide, which can help to destroy cancer cells. This compound has been shown to have anti-angiogenic effects, which means that it can prevent the growth of blood vessels that supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
One advantage of using (E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide in lab experiments is that it has been shown to be effective in inducing tumor necrosis in several types of cancer cells. Another advantage is that it has been shown to have potential use in combination with other cancer therapies. However, one limitation is that the exact mechanism of action is not fully understood. Another limitation is that this compound has not yet been approved for use in humans.
Future Directions
There are several future directions for (E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide research. One direction is to further study the mechanism of action to better understand how this compound works to induce tumor necrosis. Another direction is to study the potential use of this compound in combination with other cancer therapies. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
(E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide is synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 2-butanone with 2-nitropropane to form 3,3-dimethyl-2-nitrobutanone. This compound is then reacted with dimethylamine to form 3,3-dimethyl-2-(dimethylamino)butan-2-one. The final step involves the reaction of this compound with 4-(bromomethyl)-2-oxetanone to form this compound.
Scientific Research Applications
(E)-4-(Dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide has been studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis in several types of cancer cells, including lung, colon, and breast cancer cells. This compound has also been studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
(E)-4-(dimethylamino)-N-[2-(oxan-4-yl)prop-2-enyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O2/c1-12(13-6-9-18-10-7-13)11-15-14(17)5-4-8-16(2)3/h4-5,13H,1,6-11H2,2-3H3,(H,15,17)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWIIPMXNDIJYEI-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=CC(=O)NCC(=C)C1CCOCC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C/C=C/C(=O)NCC(=C)C1CCOCC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.